Cas no 138030-92-9 (Piperidine, 1-(phenylmethyl)-4-[(3-phenylpropoxy)methyl]-)

Piperidine, 1-(phenylmethyl)-4-[(3-phenylpropoxy)methyl]- structure
138030-92-9 structure
Product Name:Piperidine, 1-(phenylmethyl)-4-[(3-phenylpropoxy)methyl]-
CAS No:138030-92-9
MF:C22H29NO
MW:323.471766233444
CID:1257065
PubChem ID:10426373
Update Time:2025-04-20

Piperidine, 1-(phenylmethyl)-4-[(3-phenylpropoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 1-(phenylmethyl)-4-[(3-phenylpropoxy)methyl]-
    • 1-benzyl-4-(3-phenylpropoxymethyl)piperidine
    • CHEMBL80656
    • BDBM50002268
    • DTXSID00439770
    • 1-Benzyl-4-(3-phenyl-propoxymethyl)-piperidine; compound with but-2-enedioic acid
    • 138030-92-9
    • CHEMBL337810
    • Inchi: 1S/C22H29NO/c1-3-8-20(9-4-1)12-7-17-24-19-22-13-15-23(16-14-22)18-21-10-5-2-6-11-21/h1-6,8-11,22H,7,12-19H2
    • InChI Key: CSHFTPUNJFOMTD-UHFFFAOYSA-N
    • SMILES: O(CCCC1C=CC=CC=1)CC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 323.22507
  • Monoisotopic Mass: 323.224914549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.47

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